Cas no 1078726-18-7 (Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)-)

• Product Name: Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)-
• CAS No: 1078726-18-7
• MF: C₁₅H₁₃FO₄
• MW: 276.26
• CID: 5079096
• Update Time: 2025-05-19

Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)-

• Inchi： 1S/C15H13FO4/c1-19-13-8-11(15(17)18)7-12(16)14(13)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： JGRZZPCLLSLOHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(OCC2=CC=CC=C2)C(F)=C1

Additional information on Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)-

Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- (CAS No. 1078726-18-7): A Comprehensive Overview

Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)-, identified by its CAS number 1078726-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of a fluoro substituent at the 3-position and methoxy groups at the 5-position, along with a phenylmethoxy group at the 4-position, contributes to its distinct chemical properties and reactivity.

The structural configuration of Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- makes it a versatile intermediate in organic synthesis. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in the design of bioactive molecules. In contrast, the methoxy and phenylmethoxy groups introduce hydrophilic and lipophilic characteristics, respectively, which can influence solubility and membrane permeability. These features collectively make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of fluorinated benzoic acid derivatives due to their potential pharmacological properties. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic behavior of molecules, leading to improved bioavailability and reduced metabolic degradation. The compound Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- is no exception and has been investigated for its potential role in modulating various biological pathways.

One of the most promising areas of research involving this compound is its application in anticancer therapy. Preliminary studies have suggested that derivatives of benzoic acid with fluoro and methoxy substituents can exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. The phenylmethoxy group further enhances the molecule's ability to interact with biological targets, making it a valuable scaffold for designing targeted therapies. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature allows for effective delivery to tumor sites.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural features of Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- enable it to interact with biological targets in plants and pests, offering a pathway to create more effective and environmentally friendly agricultural solutions. Research is ongoing to explore its efficacy against various pests while minimizing harm to beneficial organisms.

The synthesis of Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups at specific positions on the benzene ring. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of precision in organic chemistry.

The pharmacological profile of this compound is further enhanced by its ability to undergo metabolic transformations that can lead to bioactive metabolites. These metabolites may exhibit different pharmacological activities compared to the parent compound, providing additional opportunities for therapeutic intervention. Understanding these metabolic pathways is crucial for optimizing drug design and ensuring safety and efficacy.

In conclusion, Benzoic acid, 3-fluoro-5-methoxy-4-(phenylmethoxy)- (CAS No. 1078726-18-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it a valuable tool for developing novel therapeutic agents with applications ranging from oncology to agriculture. Continued research into this compound will likely uncover new insights into its pharmacological properties and expand its potential applications in various industries.